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Compound of Interest

Compound Name: Tannagine

Cat. No.: B15588925 Get Quote

Disclaimer: The term "Tannagine" does not correspond to a recognized chemical compound in

the provided search results. This guide assumes the user is referring to tannins or tannic acid,

which are closely related polyphenolic compounds.[1][2] The following procedures are based

on the available safety and disposal information for these substances.

This document provides essential safety and logistical information for the proper disposal of

tannins and tannic acid in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe handling and compliance with waste

management regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to wear the appropriate Personal

Protective Equipment (PPE).

Personal Protective Equipment (PPE) Specifications:
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Equipment Specification

Eye Protection Safety glasses or goggles.[3][4]

Hand Protection Chemical-resistant gloves (e.g., nitrile).[3][4]

Body Protection Standard laboratory coat.[4]

Respiratory Protection
Recommended if handling large quantities or if

dust is generated.[3][4]

In case of accidental exposure, follow these first-aid measures:

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[4]

Step-by-Step Disposal Protocol
The proper disposal of tannins and tannic acid waste is critical to ensure laboratory safety and

environmental protection.

Waste Segregation:

Collect all solid waste contaminated with tannins or tannic acid (e.g., unused product,

contaminated vials, weighing paper, and PPE) in a dedicated and clearly labeled waste

container.[4]

Collect all liquid waste containing tannins or tannic acid (e.g., solutions) in a separate,

compatible, and clearly labeled liquid waste container.[4]

Do not mix with other solvent waste streams unless permitted by your institution's

chemical safety guidelines.[4]
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Waste Container Labeling:

Label the waste container with "Tannic Acid Waste" or "Tannin Waste" and include the full

chemical name.[4]

Indicate the physical state (solid or liquid) and any solvents present in the liquid waste

container.[4]

Ensure the label is legible and securely attached to the container.[4]

Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area

within the laboratory.[4]

This area should be well-ventilated and away from incompatible materials such as strong

oxidizing agents, strong bases, and heavy metals.[5][6]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the chemical waste.[4]

Provide the EHS department with a complete and accurate description of the waste,

including the chemical name and quantity.[4]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[5]

Chemical and Physical Properties
The following table summarizes key quantitative data for tannic acid.
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Property Value

Molecular Formula C₇₆H₅₂O₄₆[7]

Molar Mass 1701.2 g/mol [7]

Melting Point 218 °C[6]

Flash Point 198 °C[6]

Water Solubility 250 g/L (20 °C)[6]

Acute Oral Toxicity (LD50, mouse) 6000 mg/kg[6]

Disposal Procedure Workflow
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Tannin/Tannic Acid Disposal Workflow

Pre-Disposal

Disposal Steps

Post-Disposal

Start: Tannin/Tannic Acid Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Solid vs. Liquid)

Label Waste Container
('Tannin/Tannic Acid Waste')

Store in Designated
Hazardous Waste Area

Contact EHS for Pickup

End: Waste Collected by EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of tannin and tannic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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